Cas no 149234-05-9 (L-Methionine,L-isoleucyl-L-arginyl-L-valyl-L-valyl-)

149234-05-9 structure
Product name:L-Methionine,L-isoleucyl-L-arginyl-L-valyl-L-valyl-
L-Methionine,L-isoleucyl-L-arginyl-L-valyl-L-valyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Methionine,L-isoleucyl-L-arginyl-L-valyl-L-valyl-
- H-Ile-Arg-Val-Val-Met-OH
- ILE-ARG-VAL-VAL-MET
- IRVVM
- 149234-05-9
- CS-0634477
- (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3S)-2-amino-3-methylpentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-methylbutanoyl]amino]-3-methylbutanoyl]amino]-4-methylsulfanylbutanoic acid
- HY-P3972
-
- Inchi: InChI=1S/C27H52N8O6S/c1-8-16(6)19(28)23(37)32-17(10-9-12-31-27(29)30)22(36)34-21(15(4)5)25(39)35-20(14(2)3)24(38)33-18(26(40)41)11-13-42-7/h14-21H,8-13,28H2,1-7H3,(H,32,37)(H,33,38)(H,34,36)(H,35,39)(H,40,41)(H4,29,30,31)
- InChI Key: IFEIEPCGWXXMMT-UHFFFAOYSA-N
- SMILES: NC(C(NC(C(NC(C(NC(C(NC(C(O)=O)CCSC)=O)C(C)C)=O)C(C)C)=O)CCCNC(=N)N)=O)C(CC)C
Computed Properties
- Exact Mass: 616.37300
- Monoisotopic Mass: 616.37305258g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 42
- Rotatable Bond Count: 20
- Complexity: 928
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 269Ų
- XLogP3: -1.3
Experimental Properties
- Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.3 g/l) (25 º C),
- PSA: 266.92000
- LogP: 3.16680
L-Methionine,L-isoleucyl-L-arginyl-L-valyl-L-valyl- Related Literature
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Naresh D. Sanandiya RSC Adv., 2016,6, 92953-92961
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Kazuto Mori,Tetsuya Kodama,Takeshi Baba,Satoshi Obika Org. Biomol. Chem., 2011,9, 5272-5279
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A. Soldà,A. Cantelli,M. Di Giosia,M. Montalti,F. Zerbetto,S. Rapino,M. Calvaresi J. Mater. Chem. B, 2017,5, 6608-6615
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Mi-Hee Jung,Kyoung Chul Ko,Woo Ram Lee Dalton Trans., 2019,48, 15074-15090
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5. Book reviews
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